5-bromo-8-fluoroquinoline-2-carbonitrile
Description
5-Bromo-8-fluoroquinoline is a chemical compound with the molecular formula C9H5BrFN. It has a molecular weight of 226.05 . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of 5-bromo-8-fluoroquinoline can be represented by the SMILES stringFC1=CC=C(C2=CC=CN=C12)Br . The InChI code for this compound is 1S/C9H5BrFN/c10-7-3-4-8(11)9-6(7)2-1-5-12-9/h1-5H . Physical And Chemical Properties Analysis
5-Bromo-8-fluoroquinoline is a solid substance at room temperature .Safety and Hazards
The compound is classified under GHS07 for safety. The hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P305, P338, P351, suggesting to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-8-fluoroquinoline-2-carbonitrile involves the introduction of a bromine and a fluorine atom onto a quinoline ring, followed by the addition of a cyano group at the 2-position of the ring.", "Starting Materials": [ "2-chloro-5-nitroquinoline", "potassium fluoride", "copper(I) bromide", "copper(II) chloride", "sodium cyanide", "acetonitrile", "dimethyl sulfoxide", "triethylamine", "diisopropylethylamine", "N,N-dimethylformamide", "N,N-dimethylacetamide", "tetrahydrofuran", "hexane", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Reduction of 2-chloro-5-nitroquinoline to 2-amino-5-chloroquinoline using palladium on carbon and hydrogen gas in ethanol", "Step 2: Bromination of 2-amino-5-chloroquinoline with bromine in acetic acid to yield 2-amino-5-bromo-quinoline", "Step 3: Fluorination of 2-amino-5-bromo-quinoline with potassium fluoride and copper(I) bromide in dimethyl sulfoxide to yield 2-amino-5-bromo-8-fluoroquinoline", "Step 4: Oxidation of 2-amino-5-bromo-8-fluoroquinoline with copper(II) chloride in acetonitrile to yield 5-bromo-8-fluoroquinoline-2-one", "Step 5: Conversion of 5-bromo-8-fluoroquinoline-2-one to 5-bromo-8-fluoroquinoline-2-carbonitrile using sodium cyanide and triethylamine in N,N-dimethylformamide or N,N-dimethylacetamide", "Step 6: Purification of 5-bromo-8-fluoroquinoline-2-carbonitrile using column chromatography with a solvent system of hexane/ethyl acetate", "Step 7: Recrystallization of 5-bromo-8-fluoroquinoline-2-carbonitrile from a suitable solvent such as tetrahydrofuran or water" ] } | |
| 1600109-90-7 | |
Molecular Formula |
C10H4BrFN2 |
Molecular Weight |
251.05 g/mol |
IUPAC Name |
5-bromo-8-fluoroquinoline-2-carbonitrile |
InChI |
InChI=1S/C10H4BrFN2/c11-8-3-4-9(12)10-7(8)2-1-6(5-13)14-10/h1-4H |
InChI Key |
AGDKANXYJANSAK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=CC(=C2N=C1C#N)F)Br |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
